6-Oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile

• IUPAC Name: 6-oxo-2-sulfanyl-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C7H3F3N2OS/c8-7(9,10)4-1-5(13)12-6(14)3(4)2-11/h1H,(H2,12,13,14)
• InChI Key: RECUJTRTRXDLFV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(NC1=O)S)C#N)C(F)(F)F
• Molecular Formula: C7H3F3N2OS
• Molecular Weight: 220.17 g/mol

Description

6-Oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the pyridine family and has a unique chemical structure that makes it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 6-Oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile involves its interaction with specific enzymes or proteins in the body. This compound has been shown to bind to the active site of certain enzymes, thereby inhibiting their activity. This inhibition can lead to the suppression of certain disease pathways, making it a potential therapeutic agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile are still being investigated. However, some studies have shown that this compound can affect various cellular processes such as cell proliferation, apoptosis, and inflammation. Additionally, this compound has been shown to exhibit antioxidant activity, which can be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-Oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile in lab experiments is its potent inhibitory activity against certain enzymes. This property makes it an attractive candidate for drug discovery and development. However, one of the limitations of using this compound is its potential toxicity, which can be a concern in certain applications.

Future Directions

There are several future directions for the investigation of 6-Oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile. One of the significant areas of interest is its potential use in the treatment of various diseases such as cancer and inflammation. Additionally, further studies are needed to determine the exact mechanism of action of this compound and its potential side effects. There is also a need for the development of more efficient and cost-effective synthesis methods for this compound. Overall, the investigation of 6-Oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile holds significant promise for the development of new therapeutic agents and the advancement of scientific research.

Synthesis Methods

The synthesis of 6-Oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile involves a multi-step process. One of the commonly used methods involves the reaction of 2-methyl-4-(trifluoromethyl)pyridine-3-thiol with ethyl cyanoacetate in the presence of a base such as potassium carbonate. The resulting product is then subjected to further reactions to yield the final compound.

Scientific Research Applications

The unique chemical structure of 6-Oxo-2-sulfanyl-4-(trifluoromethyl)-1,6-dihydropyridine-3-carbonitrile has led to its potential applications in various scientific research fields. One of the significant areas of interest is its use in drug discovery and development. This compound has been shown to exhibit potent inhibitory activity against certain enzymes that are involved in various diseases such as cancer and inflammation.